5-(4-bromophenyl)-N,N-diethyl-3-isoxazolecarboxamide

• Molecular Formula: C14H15BrN2O2
• Molecular Weight: 323.18 g/mol
• IUPAC Name: 5-(4-bromophenyl)-N,N-diethyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H15BrN2O2/c1-3-17(4-2)14(18)12-9-13(19-16-12)10-5-7-11(15)8-6-10/h5-9H,3-4H2,1-2H3
• InChI Key: RGPBBNVHNWQLRB-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=NOC(=C1)C2=CC=C(C=C2)Br

Description

5-(4-bromophenyl)-N,N-diethyl-3-isoxazolecarboxamide is an aromatic amide and a heteroarene.

Scientific Research Applications

Biomedical Applications

A study explored the electrochemically induced transformation of compounds including 3-(4-bromophenyl)isoxazol-5(4H)-one to synthesize new compounds with potential in biomedical applications, particularly for regulating inflammatory diseases as indicated by docking studies (Ryzhkova, Ryzhkov, & Elinson, 2020).

Herbicidal Activity

Research on 3-aryl-5-(haloalkyl)-4-isoxazolecarboxamides, including variants similar to 5-(4-bromophenyl)-N,N-diethyl-3-isoxazolecarboxamide, showed significant preemergent and postemergent herbicidal activity against broadleaf and narrowleaf weeds in greenhouse and field studies (Hamper et al., 1995).

Anti-Bacterial Activities

A study synthesized N-(4-bromophenyl)furan-2-carboxamide analogues and investigated their in vitro anti-bacterial activities against clinically isolated drug-resistant bacteria, finding significant effectiveness against NDM-positive bacteria A. baumannii (Siddiqa et al., 2022).

Anti-Inflammatory Drug Development

5-amino-3-methyl-4-isoxazolecarboxylic acid hydrazide, a synthetic isoxazole derivative, has shown potential as an anti-inflammatory drug candidate. Its effects on autoimmune and inflammatory gene modulation in human Caco-2 cultured cells were explored, indicating potential for future clinical development (Płoszaj et al., 2016).

Antiviral Activity

Compounds based on 3-(4-bromophenyl) azo-5-phenyl-2(3H)-furanone demonstrated promising antiviral activity against the H5N1 avian influenza virus, indicating potential applications in antiviral drug development (Flefel et al., 2012).

Antiaggregating Activity

A series of 5-substituted 4-isoxazolecarboxamides showed platelet antiaggregating activity, albeit slightly inferior to acetylsalicylic acid, along with weak anti-inflammatory, analgesic, and antipyretic activities in rats and mice (Fossa et al., 1991).